Cas no 716361-63-6 (3-Isothiazolecarboxylicacid, 4-hydroxy-5-methyl-)

• Product Name: 3-Isothiazolecarboxylicacid, 4-hydroxy-5-methyl-
• CAS No: 716361-63-6
• MF: C₅H₅NO₃S
• MW: 159.163100004196
• CID: 558169
• PubChem ID: 45082303
• Update Time: 2025-04-19

3-Isothiazolecarboxylicacid, 4-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isothiazolecarboxylicacid, 4-hydroxy-5-methyl-
• 3-Isothiazolecarboxylic acid, 4-hydroxy-5-methyl- (9CI)
• 4-hydroxy-5-methyl-1,2-thiazole-3-carboxylic acid
• 4-Hydroxy-5-methylisothiazole-3-carboxylic acid
• 716361-63-6
• DTXSID70665246

• Inchi： 1S/C5H5NO3S/c1-2-4(7)3(5(8)9)6-10-2/h7H,1H3,(H,8,9)
• InChI Key： NUSMUKZICSYFFF-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(C(=O)O)=N1)O

Computed Properties

• Exact Mass: 158.999
• Monoisotopic Mass: 158.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7A^2
• XLogP3: 1.4